Cas no 1406-65-1 (Chlorophyll a)

Chlorophyll a structure
Product Name:Chlorophyll a
CAS No:1406-65-1
Molecular Formula:C55H72MgN4O5
Molecular Weight:893.4890
MDL:MFCD00071051
CID:176999
PubChem ID:87565851
Chlorophyll a Properties
Names and Identifiers
-
- Chlorophylls
- CHLOROPHYLL
- Chlorophyll, oil soluble
- Chlorophylls, Na salt
- e140
- C01793
- c.i.1956
- Chromule
- chlorofyl
- Chlorophyl
- deodophyll
- chlorofolin
- l-gruenno.1
- chlorophyll a
- Magnesium;16-ethenyl-11-ethyl-3-methoxycarbonyl-12,17,21,26-tetramethyl-22-[3-oxo-3-(3,7,11,15-tetra
- CHLOROPHYLL-A
- YF5Q9EJC8Y
- V0301
- Magnesium;16-ethenyl-11-ethyl-3-methoxycarbonyl-12,17,21,26-tetramethyl-22-[3-oxo-3-(3,7,11,15-tetramethylhexadec-2-enoxy)propyl]-23,24,25-triaza-7-azanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1(23),2(6),4,8(26),9,11,13(25),14,16,18(24),19-undecaen-4-olate
- Magnesium;(3R,21S,22S)-16-ethenyl-11-ethyl-3-methoxycarbonyl-12,17,21,26-tetramethyl-22-[3-oxo-3-[(E)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-23,24,25-triaza-7-azanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1(23),2(6),4,8(26),9,11,13(25),14,16,18(24),19-undecaen-4-olate
- magnesium(2+) 16-ethenyl-11-ethyl-3-(methoxycarbonyl)-12,17,21,26-tetramethyl-4-oxo-22-{3-oxo-3-[(3,7,11,15-tetramethylhexadec-2-en-1-yl)oxy]propyl}-7,23,24,25-tetraazahexacyclo[18.2.1.1?,?.1(1)?,(1)(3).1(1)?,(1)?.0(2),?]hexacosa-1(23),5,7,9,11,13(25),14,16,18(24),19-decaene-2,26-diide
- Q43177
- 1406-65-1
- G77831
- Q133878
- CID 5748352
-
- MDL: MFCD00071051
- InChIKey: ATNHDLDRLWWWCB-AENOIHSZSA-M
- Inchi: 1S/C55H73N4O5.Mg/c1-13-39-35(8)42-28-44-37(10)41(24-25-48(60)64-27-26-34(7)23-17-22-33(6)21-16-20-32(5)19-15-18-31(3)4)52(58-44)50-51(55(62)63-12)54(61)49-38(11)45(59-53(49)50)30-47-40(14-2)36(9)43(57-47)29-46(39)56-42;/h13,26,28-33,37,41,51H,1,14-25,27H2,2-12H3,(H-,56,57,58,59,61);/q-1;+2/p-1/b34-26+;/t32-,33-,37+,41+,51-;/m1./s1
- SMILES: [Mg+2].[O-]C1=C2C(C([H])([H])[H])=C3C([H])=C4C(C([H])([H])C([H])([H])[H])=C(C([H])([H])[H])C(C([H])=C5C(C([H])=C([H])[H])=C(C([H])([H])[H])C(C([H])=C6[C@@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])C(=O)OC([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C(C(=C2[N-]3)[C@@]1([H])C(=O)OC([H])([H])[H])=N6)=N5)=N4 |t:10,27,42|
Computed Properties
- Exact Mass: 892.5353131g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 22
- Monoisotopic Mass: 892.5353131g/mol
- Heavy Atom Count: 65
- Complexity: 2300
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 2
- XLogP3: nothing
- Tautomer Count: 11
- Surface Charge: 0
- Topological Polar Surface Area: 114
Experimental Properties
- Merck: 2155
- Color/Form: Green to dark green blocks, sheets or powders, or viscous substances, slightly smelly. The melting points of chlorophyll a and chlorophyll b are 150~153 º C and 183~185 º C, respectively.
- Solubility: It is easily soluble in ether, alcohol, acetone, chloroform, carbon disulfide and benzene, poorly soluble in cold methanol, and almost insoluble in petroleum ether.
Chlorophyll a Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P001D1D-1g |
Chlorophylls |
1406-65-1 | 1g |
$69.00 | 2025-02-19 | ||
A2B Chem LLC | AA62753-1g |
Chlorophylls |
1406-65-1 | 1g |
$51.00 | 2024-04-20 | ||
Aaron | AR001D9P-5g |
CHLOROPHYLLS |
1406-65-1 | 99% | 5g |
$24.00 | 2025-01-21 | |
abcr | AB139980-25 g |
Chlorophyll (Total Chlorophyll: ca. 6.0%); . |
1406-65-1 | 25 g |
€110.70 | 2023-07-20 | ||
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | YC7149-25g |
Chlorophyll a |
1406-65-1 | ≥95% | 25g |
¥1750元 | 2023-09-15 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | LW648-5g |
Chlorophyll a |
1406-65-1 | 5g |
¥381.0 | 2022-06-10 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-337628-100 g |
Chlorophyll, oil soluble, |
1406-65-1 | 100g |
¥1,504.00 | 2023-07-10 | ||
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C0780-25G |
Chlorophyll |
1406-65-1 | 25g |
¥390.00 | 2024-04-17 |
Chlorophyll a Suppliers
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Shanghai Aladdin Biochemical Technology Co., Ltd
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Kono Chem Co.,Ltd
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
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Chlorophyll a Related Literature
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1. Highlights
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Xiaoyan Zheng,Yongjun Li,Huibiao Liu,Qikai Li,Zhigang Shuai,Yuliang Li RSC Adv., 2014,4, 27389-27392
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Supphachok Chanmungkalakul,Xia Wu,Esther Cai Xia Ang,Zi-Qi Yang,Yongxin Li,Xiaoyu Yan,Choon-Hong Tan,Davin Tan,Xiaogang Liu Phys. Chem. Chem. Phys., 2023,25, 10599-10603
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Chengjun Xu,Yige Sun,Yanyi Chen Chem. Commun., 2013,49, 7331-7333
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A. Zieleniewska,F. Lodermeyer,A. Roth,D. M. Guldi Chem. Soc. Rev., 2018,47, 702-714
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Neesha Yadav,Chiranjeev Sharma,Satish Kumar Awasthi RSC Adv., 2014,4, 5469-5498
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Huan Liu,Xuan Liu,Shanli Mu,Shuang Wang,Shulan Wang,Li Li,Emmanuel P. Giannelis Catal. Sci. Technol., 2017,7, 1965-1970
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Yanhui Pan,Faqiong Zhao,Baizhao Zeng RSC Adv., 2015,5, 57671-57677
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Andrew S. Worthington,Douglas F. Porter,Michael D. Burkart Org. Biomol. Chem., 2010,8, 1769-1772
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